Cas no 1805316-38-4 (3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine)

3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural features for synthetic applications. The presence of bromine atoms at the 3- and 4-positions enhances its utility as a versatile intermediate in cross-coupling reactions, such as Suzuki or Stille couplings, enabling further functionalization. The difluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The hydroxyl group at the 6-position provides a handle for additional modifications, such as etherification or esterification. This compound is particularly useful in the development of fluorinated heterocycles, where its balanced reactivity and selectivity support diverse synthetic pathways.

3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine structure

1805316-38-4 structure

Product Name:3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine

CAS No:1805316-38-4

MF:C₆H₃Br₂F₂NO

MW:302.898926973343

CID:4800483

Update Time:2025-05-27

3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine
- Inchi： 1S/C6H3Br2F2NO/c7-2-1-3(12)11-5(4(2)8)6(9)10/h1,6H,(H,11,12)
- InChI Key： CWWLVFXWPZPCSA-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(NC=1C(F)F)=O)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 285
XLogP3: 1.7
Topological Polar Surface Area: 29.1

3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024004138-250mg	3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine	1805316-38-4	97%	250mg	$666.40	2022-04-01
Alichem	A024004138-500mg	3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine	1805316-38-4	97%	500mg	$1,078.00	2022-04-01
Alichem	A024004138-1g	3,4-Dibromo-2-(difluoromethyl)-6-hydroxypyridine	1805316-38-4	97%	1g	$1,596.00	2022-04-01